(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one

• IUPAC Name: (3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one
• InChI: InChI=1S/C17H21N5O2/c1-12-15(19-20-22(12)14-7-4-3-5-8-14)11-16(23)21-10-6-9-18-17(24)13(21)2/h3-5,7-8,13H,6,9-11H2,1-2H3,(H,18,24)/t13-/m0/s1
• InChI Key: PFXSTIWIENCGHH-ZDUSSCGKSA-N
• Canonical SMILES: CC1C(=O)NCCCN1C(=O)CC2=C(N(N=N2)C3=CC=CC=C3)C
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1C(=O)CC2=C(N(N=N2)C3=CC=CC=C3)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one, also known as MTDP, is a synthetic compound that belongs to the class of diazepines. It has been studied for its potential applications in medical research as a modulator of certain biological pathways.

Mechanism of Action

(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one exerts its effects through modulation of GABA-A receptors. It acts as a positive allosteric modulator, enhancing the activity of the receptor and increasing the inhibitory effects of GABA. This results in a reduction in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and anticonvulsant effects in animal models. It has also been shown to improve cognitive function and memory retention. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one has several advantages for lab experiments, including its potency and selectivity for GABA-A receptors. It also has a relatively long half-life, allowing for sustained effects. However, the limitations of this compound for lab experiments include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on (3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one. One area of interest is its potential use as a therapeutic agent for anxiety disorders and epilepsy. Another area of research is its potential use as a tool for studying the role of GABA-A receptors in neurological disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and to optimize its synthesis and formulation for medical use.
Conclusion:
This compound is a synthetic compound that has been studied for its potential applications in medical research. It acts as a positive allosteric modulator of GABA-A receptors, resulting in anxiolytic and anticonvulsant effects. While there are limitations to its use in lab experiments, this compound has several potential future directions for research, including its use as a therapeutic agent and a tool for studying neurological disorders.

Synthesis Methods

(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one can be synthesized through a multistep process involving the reaction of 1,2,4-triazole with 3-methyl-4-pentenoic acid, followed by cyclization and acetylation. The final product is obtained through purification and isolation steps.

Scientific Research Applications

(3S)-3-methyl-4-[2-(5-methyl-1-phenyltriazol-4-yl)acetyl]-1,4-diazepan-2-one has been studied for its potential applications in medical research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain neurotransmitter receptors, such as GABA-A receptors, which are involved in the regulation of anxiety and sleep. This compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.